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Compound of Interest

Compound Name: 2-Methyl-3-phenylpropanal

Cat. No.: B1584215

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-phenylpropanal, also known as cyclamen aldehyde, is a synthetic aromatic
aldehyde that is a key component in the fragrance industry. Its characteristic scent profile,
reminiscent of fresh, green, and floral notes, particularly lily-of-the-valley (muguet), makes it a
valuable ingredient in a wide range of perfumery applications.[1] This document provides
detailed application notes and experimental protocols for the synthesis, evaluation, and
utilization of 2-Methyl-3-phenylpropanal in fragrance chemistry.

Physicochemical and Olfactory Properties

2-Methyl-3-phenylpropanal is a colorless to pale yellow liquid with a distinct aromatic odor. A
summary of its key physicochemical and olfactory properties is presented in Table 1.
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Property Value Reference
Molecular Formula C10H120 [2]
Molecular Weight 148.20 g/mol [2]
Boiling Point 215.3 °C at 760 mmHg [3]
Vapor Pressure 0.149 mmHg at 25 °C [3]
Flash Point 90.5°C [3]
Solubility Soluble in chloroform [3]

o Fresh, green, floral, lily-of-the-
Odor Description
valley (muguet)

Data not readily available in
Odor Threshold ] ]
public domain

Applications in Fragrance Chemistry

2-Methyl-3-phenylpropanal is widely used in the formulation of fine fragrances, personal care
products (soaps, lotions, deodorants), and household products (cleaners, air fresheners). Its
primary applications include:

o Floral Accords: It is a cornerstone for creating realistic and lasting lily-of-the-valley and other
white floral scents.

o Green Notes: It imparts a fresh, natural green character to fragrance compositions.
» Aldehydic Booster: It can be used to add lift and sparkle to various fragrance types.

e Pheromonal Activity: It has been identified as a pheromone for the crambid moth, suggesting
potential applications in insect attractants.[1]

Experimental Protocols
Protocol 1: Synthesis of 2-Methyl-3-phenylpropanal

This protocol is adapted from a procedure published in Organic Syntheses.
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Materials and Equipment:

Palladium(ll) acetate

¢ |lodobenzene

o 2-Methyl-2-propen-1-ol

e Triethylamine

o Acetonitrile

o Ether

e Anhydrous sodium carbonate

e Three-necked round-bottom flask (250 mL)

e Mechanical stirrer

o Reflux condenser

e Oil bath

e Separatory funnel (500 mL)

e Rotary evaporator

e Vacuum distillation apparatus

Procedure:

e Reaction Setup: In a 250-mL three-necked round-bottom flask equipped with a mechanical
stirrer and a reflux condenser, combine palladium(ll) acetate (0.49 g, 2.2 mmol),
iodobenzene (20.4 g, 100 mmol), 2-methyl-2-propen-1-ol (9.0 g, 125 mmol), triethylamine
(12.6 g, 125 mmol), and acetonitrile (32.5 mL).

o Reaction: Place the flask in an oil bath preheated to 100 °C and heat the mixture to reflux
under a nitrogen atmosphere for 11 hours.
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o Work-up:
o Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a 500-mL separatory funnel using 100 mL of ether and 100 mL of
water to aid the transfer.

o Separate the layers and wash the organic layer five times with 100 mL portions of water.
o Combine the aqueous layers and back-extract with 100 mL of ether.
o Combine all organic layers and dry over anhydrous sodium carbonate.
o Filter the solution to remove the drying agent.
 Purification:
o Concentrate the organic layer using a rotary evaporator.

o Purify the crude product by vacuum distillation. Collect the fraction boiling at 52-58 °C at
0.40 mmHg. The expected yield of 2-methyl-3-phenylpropanal is approximately 12.05 g
(82%).

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood.
Personal protective equipment (gloves, safety glasses) should be worn at all times.

Protocol 2: Sensory Evaluation of 2-Methyl-3-
phenylpropanal

This protocol outlines a standard procedure for the sensory evaluation of a fragrance
ingredient.

Objective: To characterize the odor profile of 2-Methyl-3-phenylpropanal and evaluate its
intensity.

Materials:

¢ 2-Methyl-3-phenylpropanal (1% solution in ethanol)
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Ethanol (odorless) as a control

Perfumer's smelling strips (blotters)

Glass vials

Sensory evaluation booths with controlled ventilation and lighting
Panelists: A panel of at least 5-10 trained sensory assessors.
Procedure:

o Sample Preparation: Prepare a 1% solution of 2-Methyl-3-phenylpropanal in odorless
ethanol.

» Blotter Preparation: Dip smelling strips into the sample solution and the ethanol control for 3
seconds. Allow the solvent to evaporate for 10 seconds.

o Evaluation:

o Present the coded blotters to the panelists in a randomized order in individual sensory
booths.

o Instruct panelists to evaluate the odor of each strip at different time intervals (e.g.,
immediately, 5 minutes, 30 minutes, 1 hour, 4 hours, and 24 hours) to assess the top,
middle, and base notes.

o Panelists should describe the odor characteristics using a standardized fragrance
vocabulary (e.g., floral, green, aldehydic, fresh, sweet).

o Panelists should rate the odor intensity on a labeled magnitude scale (e.g., 0 = no odor, 1
= very weak, 5 = moderate, 10 = very strong).

o Data Analysis: Analyze the descriptive data to create an odor profile. Calculate the mean
intensity ratings at each time point to generate an evaporation curve.

Protocol 3: Stability and Substantivity Testing
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Objective: To assess the stability of 2-Methyl-3-phenylpropanal in a model consumer product
base and its substantivity on fabric.

Part A: Stability Testing

Materials:

2-Methyl-3-phenylpropanal

Model product base (e.g., unscented lotion or fabric softener)

Glass jars with airtight lids

Oven/incubator

UV light chamber
Procedure:

o Sample Preparation: Incorporate 2-Methyl-3-phenylpropanal at a typical use concentration
(e.g., 0.5%) into the model product base. Prepare a control sample of the base without the
fragrance.

o Storage Conditions:
o Accelerated Aging (Heat): Store samples at 40°C for 4, 8, and 12 weeks.
o Light Stability: Expose samples to controlled UV light for a specified duration.
o Room Temperature: Store samples at ambient temperature as a control.

o Evaluation: At each time point, evaluate the samples for any changes in color, viscosity, and
odor profile compared to the room temperature control. The odor evaluation should be
performed by a trained sensory panel.

Part B: Substantivity on Fabric

Materials:
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Fabric swatches (e.g., cotton)

Washing machine or a laboratory-scale washing simulator

Unscented laundry detergent

Headspace solid-phase microextraction (HS-SPME) vials

Gas chromatograph-mass spectrometer (GC-MS)
Procedure:

e Washing: Wash fabric swatches with unscented detergent containing a known concentration
of 2-Methyl-3-phenylpropanal.

e Drying and Aging: Air-dry the swatches and store them in a controlled environment.

o Headspace Analysis: At specified time intervals (e.g., 0, 24, 48, 72 hours), place a fabric
swatch in a headspace vial and incubate at a controlled temperature (e.g., 35°C) for a set
time.

e GC-MS Analysis: Analyze the headspace using HS-SPME-GC-MS to quantify the amount of
2-Methyl-3-phenylpropanal remaining on the fabric.

o Data Analysis: Plot the concentration of 2-Methyl-3-phenylpropanal on the fabric as a
function of time to determine its substantivity profile.

Visualizations
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Caption: Experimental workflow for the synthesis of 2-Methyl-3-phenylpropanal.
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Caption: Simplified olfactory signal transduction pathway for aldehydes.
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Caption: General workflow for the evaluation of a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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